Cas no 941943-22-2 (N-{4-(butylcarbamoyl)methyl-1,3-thiazol-2-yl}-4-methoxybenzamide)

• Product Name: N-{4-(butylcarbamoyl)methyl-1,3-thiazol-2-yl}-4-methoxybenzamide
• CAS No: 941943-22-2
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 6545935
• Update Time: 2025-07-27

N-{4-(butylcarbamoyl)methyl-1,3-thiazol-2-yl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(butylcarbamoyl)methyl-1,3-thiazol-2-yl}-4-methoxybenzamide
• N-[4-[2-(butylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-4-methoxybenzamide

• Inchi： 1S/C17H21N3O3S/c1-3-4-9-18-15(21)10-13-11-24-17(19-13)20-16(22)12-5-7-14(23-2)8-6-12/h5-8,11H,3-4,9-10H2,1-2H3,(H,18,21)(H,19,20,22)
• InChI Key： WSXQDYHCBUQKQS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(NCCCC)=O)=CS1)(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{4-(butylcarbamoyl)methyl-1,3-thiazol-2-yl}-4-methoxybenzamide

Comprehensive Overview of N-{4-(butylcarbamoyl)methyl-1,3-thiazol-2-yl}-4-methoxybenzamide (CAS No. 941943-22-2)

N-{4-(butylcarbamoyl)methyl-1,3-thiazol-2-yl}-4-methoxybenzamide (CAS No. 941943-22-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both butylcarbamoyl and methoxybenzamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the demand for novel thiazole-based compounds has surged, driven by their potential in addressing unmet medical needs. Researchers are particularly interested in N-{4-(butylcarbamoyl)methyl-1,3-thiazol-2-yl}-4-methoxybenzamide due to its potential role in modulating specific biological pathways. The compound's CAS No. 941943-22-2 is frequently searched in scientific databases, reflecting its growing relevance in the field. Its molecular formula and weight, along with its precise structural configuration, are key factors that contribute to its unique properties.

One of the most intriguing aspects of N-{4-(butylcarbamoyl)methyl-1,3-thiazol-2-yl}-4-methoxybenzamide is its potential application in the development of targeted therapies. With the rise of personalized medicine, compounds like this are being studied for their ability to interact with specific proteins or enzymes. The methoxybenzamide group, in particular, is known for its ability to enhance bioavailability and stability, making it a valuable component in drug design. Additionally, the butylcarbamoyl moiety may contribute to improved solubility and pharmacokinetic properties.

The synthesis of N-{4-(butylcarbamoyl)methyl-1,3-thiazol-2-yl}-4-methoxybenzamide involves a series of carefully controlled chemical reactions, ensuring high purity and yield. Researchers often employ advanced techniques such as NMR spectroscopy and mass spectrometry to characterize the compound and confirm its structural integrity. The compound's CAS No. 941943-22-2 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks.

From an industrial perspective, N-{4-(butylcarbamoyl)methyl-1,3-thiazol-2-yl}-4-methoxybenzamide is of interest to manufacturers of fine chemicals and pharmaceutical intermediates. Its potential applications extend beyond therapeutics, including its use in agricultural chemistry and material science. The compound's versatility underscores its importance in modern chemical research, and its CAS No. 941943-22-2 is often referenced in patents and scientific publications.

In conclusion, N-{4-(butylcarbamoyl)methyl-1,3-thiazol-2-yl}-4-methoxybenzamide (CAS No. 941943-22-2) represents a fascinating area of study with broad implications for multiple industries. Its unique structural features, combined with its potential biological activities, make it a compound worth watching in the coming years. As research continues to unfold, this compound may well become a cornerstone in the development of next-generation therapeutics and other innovative applications.